Cas no 1247482-85-4 (1-(5-Bromo-2-hydroxyphenyl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(5-Bromo-2-hydroxyphenyl)-2,2-dimethylpropan-1-one
• CAS No: 1247482-85-4
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 4580480
• Update Time: 2025-06-09

1-(5-Bromo-2-hydroxyphenyl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-hydroxyphenyl)-2,2-dimethylpropan-1-one
• NE55466
• 1-(5-Bromo-2-hydroxyphenyl)-2,2-dimethylpropan-1-one

• Inchi： 1S/C11H13BrO2/c1-11(2,3)10(14)8-6-7(12)4-5-9(8)13/h4-6,13H,1-3H3
• InChI Key： UBPIREDFJDZQMX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C(C)(C)C)=O)O

Computed Properties

• Exact Mass: 256.00989 g/mol
• Monoisotopic Mass: 256.00989 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3
• Molecular Weight: 257.12

Additional information on 1-(5-Bromo-2-hydroxyphenyl)-2,2-dimethylpropan-1-one

Comprehensive Overview of 1-(5-Bromo-2-hydroxyphenyl)-2,2-dimethylpropan-1-one (CAS No. 1247482-85-4)

1-(5-Bromo-2-hydroxyphenyl)-2,2-dimethylpropan-1-one, identified by its CAS number 1247482-85-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of aryl ketones and features a unique brominated phenol moiety coupled with a dimethylpropanone structure. Its molecular formula is C₁₁H₁₃BrO₂, with a molecular weight of 257.12 g/mol. The presence of both bromo and hydroxy functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules and advanced materials.

In recent years, the demand for 1-(5-Bromo-2-hydroxyphenyl)-2,2-dimethylpropan-1-one has surged due to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing heterocyclic compounds, which are pivotal in designing new therapeutic agents. The compound's structural uniqueness allows for modifications that can lead to enhanced pharmacological properties, such as improved bioavailability and target specificity. This aligns with the growing trend in the pharmaceutical industry to develop precision medicines and personalized therapies.

The synthesis of 1-(5-Bromo-2-hydroxyphenyl)-2,2-dimethylpropan-1-one typically involves Friedel-Crafts acylation reactions, followed by bromination and hydroxylation steps. These processes are optimized to ensure high yield and purity, which are critical for its use in high-value applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. The compound's stability under various conditions is also a key focus, as it determines its suitability for long-term storage and transportation.

From an environmental perspective, the production and handling of 1-(5-Bromo-2-hydroxyphenyl)-2,2-dimethylpropan-1-one are subject to stringent regulatory guidelines. Manufacturers are increasingly adopting green chemistry principles to minimize waste and reduce the use of hazardous reagents. This approach not only aligns with global sustainability goals but also enhances the compound's appeal to eco-conscious researchers and industries. The shift toward sustainable synthesis methods is a hot topic in the scientific community, reflecting broader societal concerns about environmental impact.

In the realm of material science, 1-(5-Bromo-2-hydroxyphenyl)-2,2-dimethylpropan-1-one is explored for its potential in creating advanced polymers and functional coatings. Its ability to act as a cross-linking agent or photoinitiator makes it valuable in developing high-performance materials. For instance, it could be used in UV-curable resins or adhesives, which are in high demand for industries ranging from electronics to automotive. This versatility underscores the compound's relevance in addressing contemporary technological challenges.

As the scientific community continues to explore the potential of 1-(5-Bromo-2-hydroxyphenyl)-2,2-dimethylpropan-1-one, its role in cutting-edge research is expected to expand. Whether in pharmaceuticals, materials, or sustainable chemistry, this compound exemplifies the intersection of innovation and practical application. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.